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Introduction
Biapenem is a parenteral carbapenem antibiotic with a broad spectrum of in-vitro activity

against a wide range of Gram-positive and Gram-negative bacteria, including many anaerobic

species. Its stability against hydrolysis by human renal dehydropeptidase-I (DHP-I) obviates the

need for co-administration with a DHP-I inhibitor. This technical guide provides a

comprehensive overview of the in-vitro antibacterial spectrum of Biapenem, detailing its activity

through quantitative data, experimental protocols for susceptibility testing, and a visualization of

its mechanism of action.

Data Presentation: In-Vitro Activity of Biapenem
The following tables summarize the in-vitro activity of Biapenem against a variety of clinically

relevant bacterial isolates. The data is presented as the Minimum Inhibitory Concentration

(MIC) required to inhibit the growth of 50% (MIC50) and 90% (MIC90) of the tested strains.
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Bacterial
Species

No. of
Isolates

MIC Range
(mg/L)

MIC50
(mg/L)

MIC90
(mg/L)

Reference(s
)

Staphylococc

us aureus

(Methicillin-

susceptible)

- - - -

Streptococcu

s

pneumoniae

- - - -

Streptococcu

s pyogenes
- - - -

Enterococcus

faecalis
- - - -

Peptostreptoc

occus

anaerobius

10 - 0.5 8-16

Finegoldia

magna
- ≤0.5 (max) - ≤0.5

Parvimonas

micra
- ≤0.5 (max) - ≤0.5

Peptoniphilus

harei
- ≤0.5 (max) - ≤0.5

Data for some species were not available in a consolidated format in the searched literature.
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Bacterial
Species

No. of
Isolates

MIC Range
(mg/L)

MIC50
(mg/L)

MIC90
(mg/L)

Reference(s
)

Escherichia

coli (ESBL-

producing)

30 - 0.125 0.25

Klebsiella

pneumoniae

(ESBL-

producing)

30 - 0.06 0.06

Pseudomona

s aeruginosa
30 - 1 32

Acinetobacter

baumannii
30 - 32 64

Enterobacteri

aceae
- - 0.03-1 -

Bacteroides

fragilis
36 - - 1

Bacteroides

caccae
- - - 0.5

Bacteroides

thetaiotaomic

ron

- - - 0.5

Bacteroides

ovatus
- - - 1

Bacteroides

vulgatus
- - - 1

Prevotella

spp.
- - - 0.25

Fusobacteriu

m nucleatum
- - - 0.125
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Fusobacteriu

m

necrophorum

- - - 0.125

Clostridium

perfringens
- - - 0.06

Clostridium

difficile
- - - 8

Experimental Protocols: Antimicrobial Susceptibility
Testing
The in-vitro activity of Biapenem is determined using standardized methods, primarily broth

microdilution and agar dilution, as recommended by the Clinical and Laboratory Standards

Institute (CLSI).

Broth Microdilution Method
This method involves the use of multi-well microtiter plates containing serial dilutions of

Biapenem in a liquid growth medium.

Preparation of Antimicrobial Agent Dilutions: A stock solution of Biapenem is prepared and

serially diluted in cation-adjusted Mueller-Hinton broth to achieve a range of concentrations.

Inoculum Preparation: A standardized inoculum of the test bacterium is prepared from a

fresh culture, with the turbidity adjusted to match a 0.5 McFarland standard. This suspension

is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units

(CFU)/mL in each well.

Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial

suspension.

Incubation: The plates are incubated at 35°C for 16-20 hours in ambient air.

Determination of MIC: The MIC is the lowest concentration of Biapenem that completely

inhibits the visible growth of the organism.
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Agar Dilution Method
In this method, varying concentrations of Biapenem are incorporated into an agar medium,

which is then inoculated with the test organisms.

Preparation of Antimicrobial-Containing Agar: A stock solution of Biapenem is prepared and

added to molten Mueller-Hinton agar at various concentrations. The agar is then poured into

petri dishes and allowed to solidify.

Inoculum Preparation: A standardized inoculum of the test bacterium is prepared, similar to

the broth microdilution method.

Inoculation: A small, standardized volume of the bacterial suspension is spotted onto the

surface of each agar plate.

Incubation: The plates are incubated at 35°C for 16-20 hours.

Determination of MIC: The MIC is the lowest concentration of Biapenem that prevents the

growth of the bacteria on the agar surface.

Mandatory Visualization
Mechanism of Action of Biapenem
Biapenem, like other carbapenem antibiotics, exerts its bactericidal effect by inhibiting bacterial

cell wall synthesis. This is achieved through the covalent binding to and inactivation of essential

enzymes known as penicillin-binding proteins (PBPs). The inhibition of PBPs disrupts the

cross-linking of peptidoglycan, a critical component of the bacterial cell wall, leading to cell lysis

and death.
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Caption: Mechanism of action of Biapenem.

Experimental Workflow for MIC Determination (Broth
Microdilution)
The following diagram illustrates the key steps involved in determining the Minimum Inhibitory

Concentration (MIC) of Biapenem using the broth microdilution method.

To cite this document: BenchChem. [In-Vitro Antibacterial Spectrum of Biapenem: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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